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Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

Get Quote

ZONYL FS-300 Technical Data

The table below summarizes the key identified properties of ZONYL FS-300. Please note that the CMC

value is not provided in the available literature.

Property Value / Description

Chemical Name ZONYL FS-300

CAS Number 197664-69-0 [1] [2] [3]

Category Fluorosurfactant, Non-ionic [4] [3]

Molecular Formula RfCH2CH2O(CH2CH2O)xH [1] [2] [3]

Physical Form Aqueous solution [2] [3]

Purity/Content ~25% solids in water (sources also note ~40%) [2] [3]

Density 1.10 g/mL ± 0.05 g/mL at 20 °C [1] [2] [3]

Melting Point -5 °C [1] [3]

Critical Micelle Concentration (CMC) Not found in search results
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Experiment: Determine CMC with Janus Emulsions

Since a standard CMC value is unavailable, you can determine it using an advanced technique published in

Soft Matter: the responsive drop method [5]. This method uses bi-phasic oil-in-water Janus emulsions,

which undergo predictable morphological changes in response to variations in surfactant concentration at the

interface [5].

Workflow for CMC Determination

The following diagram illustrates the experimental workflow for determining CMC using the responsive

drop method:
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Prepare Surfactant Solutions

Emulsify Oils above TC

Cool to Form Janus Droplets

Image Droplet Morphology

Analyze Contact Angle (θFC)

Relate θFC to Interfacial Tension

Plot θFC vs. Surfactant Concentration

Determine CMC from Plot

Click to download full resolution via product page

Experimental workflow for determining CMC with Janus emulsions

Materials and Reagents
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Oils: Heptane (hydrocarbon, HC) and Perfluorodecalin (fluorocarbon, FC) [5].

Surfactants: A hydrocarbon surfactant (e.g., SDS or AOT) and a fluorocarbon surfactant (ZONYL FS-
300) [5].

Equipment: Microscope with side-view imaging setup, image processing software, and a
temperature control stage [5].

Step-by-Step Protocol

Prepare Emulsion: Create a 1:1 volume mixture of heptane and perfluorodecalin. Emulsify this

mixture in an aqueous solution containing ZONYL FS-300 above the upper critical solution
temperature (TC = 38 °C) to form a homogeneous oil-in-water emulsion [5].

Form Janus Droplets: Cool the emulsion below 38 °C. The oil phases will undergo phase separation
within the droplets, forming highly uniform biphasic Janus droplets [5].

Image and Analyze: For each surfactant concentration in your test series, use side-view microscopy
to capture images of the droplets. Use image analysis software to automatically determine the key

parameter: the contact angle (θFC) at the triple-phase contact line [5].
Construct Calibration and Determine CMC:

The contact angle (θFC) is directly related to the difference in interfacial tension between the
fluorocarbon-water and hydrocarbon-water interfaces (γFC - γHC) [5].

As you increase the concentration of ZONYL FS-300, the interfacial tension (γFC) decreases,
causing θFC to change predictably.

Plot the measured contact angles against the surfactant concentration. The inflection point or
plateau in this curve indicates the CMC, the point where micelles begin to form and interfacial

tension stops changing significantly [5] [6] [7].

This method is particularly useful for characterizing stimuli-responsive surfactants and allows for in situ

observation [5].

Key Takeaways and Further Guidance

Why CMC is Crucial: The CMC is a fundamental property. Above this concentration, surfactant
molecules spontaneously form micelles, and the surface tension of the solution remains relatively

constant [6] [7]. Knowing the CMC is essential for optimizing formulations in applications like
detergents, emulsifiers, and drug delivery systems.

If You Cannot Perform the Experiment:
Consult Specialized Suppliers: Companies that sell fluorosurfactants, such as Sigma-Aldrich

or Alfa Chemistry, may provide technical data sheets upon request [3].
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Search Scientific Literature: Conduct a thorough search on academic databases (like

SciFinder, Reaxys, or Web of Science) for papers that specifically use ZONYL FS-300. They
may report the CMC in their methodology sections.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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